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Compound of Interest

Compound Name: Verbenacine

Cat. No.: B13742602 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of available scientific literature and clinical trial databases, it

has been determined that there is no identifiable therapeutic agent or research compound

known as "verbenacine." The search for "verbenacine" and its potential therapeutic targets,

mechanism of action, clinical trials, and associated signaling pathways did not yield any

relevant results.

It is possible that "verbenacine" may be a novel or proprietary compound not yet disclosed in

public domains, a misnomer, or a typographical error.

During the extensive search, several other therapeutic agents with distinct names were

identified. These are listed below for informational purposes, in the event of a possible name

confusion:

VER-01: A full-spectrum cannabis extract containing THC, under investigation for the

treatment of chronic low back pain.[1][2]

Revefenacin: An inhalation solution for the maintenance treatment of chronic obstructive

pulmonary disease (COPD).[3]

Berbamine: A natural biomolecule isolated from Berberis amurensis that has been shown to

modulate oncogenic cell-signaling pathways in various cancers.[4]
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Veratrine: A compound that stimulates renin secretion by depolarizing nerve terminals and

causing transmitter release.[5]

Vepdegestrant (ARV-471): An investigational oral PROteolysis TArgeting Chimera (PROTAC)

ER degrader for the treatment of ER+/HER2- advanced or metastatic breast cancer.[6]

Venetoclax: A first-in-class medicine that selectively binds and inhibits the B-cell lymphoma-2

(BCL-2) protein, used in the treatment of certain blood cancers.[7]

Veverimer: A non-absorbed, hydrochloric acid binder under development for the treatment of

metabolic acidosis in chronic kidney disease.[8]

Vamorolone: A treatment studied in Duchenne muscular dystrophy (DMD).[9]

Due to the lack of information on "verbenacine," it is not possible to provide the requested in-

depth technical guide, including data presentation, experimental protocols, and visualizations of

signaling pathways.

We recommend verifying the name and spelling of the compound of interest. Should a

corrected name be provided, a new search can be initiated to gather the relevant information

and generate the requested technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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